Cas no 2639446-67-4 (tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate
• CAS No: 2639446-67-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• MDL: MFCD33549774
• CID: 5361295
• PubChem ID: 155970784
• Update Time: 2025-08-05

tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• AT27412
• tert-butyl N-[3-(2-aminopyridin-4-yl)propyl]carbamate
• Z4453896056
• TERT-BUTYL (3-(2-AMINOPYRIDIN-4-YL)PROPYL)CARBAMATE
• tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate

• MDL： MFCD33549774
• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-7-4-5-10-6-8-15-11(14)9-10/h6,8-9H,4-5,7H2,1-3H3,(H2,14,15)(H,16,17)
• InChI Key： LVXCEMZAZIONOL-UHFFFAOYSA-N
• SMILES： O(C(NCCCC1C=CN=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• XLogP3: 1.8
• Topological Polar Surface Area: 77.2

Additional information on tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate

tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate (CAS No. 2639446674) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization across different industries.

tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate is characterized by its complex molecular architecture, which includes a tert-butyl group attached to a carbamate moiety. The presence of the 2-amino group on the pyridine ring introduces unique electronic and steric properties, making this compound highly versatile. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable aspects of tert-butyl N-3-(2-aminopyridin-4-yl)propylcarbamate is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a study published in the Journal of Controlled Release demonstrated that this compound can be used to formulate nanoparticles that effectively deliver anticancer drugs to targeted sites.

In addition to its pharmaceutical applications, tert-butyl N-3-(2-amino pyridin 4 yl prop yl carbamate has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited in the development of advanced sensors and electronic devices. A recent breakthrough reported in Nature Materials highlighted how this compound can be utilized to create highly sensitive biosensors for detecting environmental contaminants.

The synthesis of tert-butyl N 3 (2 amino pyridin 4 yl prop yl carbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by nucleophilic substitution reactions to introduce the amino group and subsequent carbamate formation. The optimization of these steps has been a focus of recent research efforts, with chemists developing more efficient and environmentally friendly synthetic routes.

Another area where this compound has made an impact is in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. A paper published in Angewandte Chemie International Edition demonstrated that this compound can significantly enhance the efficiency of cross-coupling reactions, which are crucial in organic synthesis.

Furthermore, the biological activity of tert buty l N 3 (2 amino py ridin 4 yl prop yl carba mate has been explored in various contexts. Recent findings suggest that it exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for developing new therapeutic agents. Preclinical studies are currently underway to evaluate its efficacy in treating inflammatory diseases.

In conclusion, tert buty l N 3 (2 amino py ridin 4 yl prop yl carba mate (CAS No. 2639446674) is a multifaceted compound with applications spanning drug delivery, materials science, catalysis, and pharmacology. Its unique chemical properties and versatility continue to drive innovative research across these fields. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.